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Compound of Interest

Compound Name:
Ethyl [4-

(Benzyloxy)phenoxy]acetate

CAS No.: 142717-44-0

Cat. No.: B139750 Get Quote

Executive Summary
Ethyl [4-(Benzyloxy)phenoxy]acetate (CAS: 142717-44-0 / Analogous structures) is an

aromatic ether-ester intermediate commonly used in medicinal chemistry and agrochemical

synthesis.[1][2] Proper disposal requires strict adherence to Class C (Organic, Non-

Halogenated) waste protocols.

Immediate Safety Profile:

Physical State: Typically an off-white solid or viscous oil (depending on purity/synthesis

method).

Primary Hazards: Skin/Eye Irritant (H315/H319), Aquatic Toxicity (H411).

Critical Reactivity: The benzyloxy moiety renders this compound susceptible to oxidation; it

must be segregated from strong oxidizers (e.g., nitric acid, permanganates) to prevent

exothermic decomposition.

Part 1: Chemical Profile & Waste Classification
Before initiating disposal, you must characterize the waste stream. This compound is rarely

disposed of in isolation; it is usually part of a reaction mixture or a solid clean-out.
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Technical Data for Waste Labeling
Parameter Specification Operational Implication

Chemical Structure
Contains ether and ester

linkages.

Molecular Weight ~286.32 g/mol Heavy organic; low volatility.

Solubility
Soluble in EtOAc, DCM,

DMSO

Will likely be in organic solvent

waste streams.

RCRA Hazard Class Not Listed (P/U List)

Classify as Characteristic

Waste (Ignitable if in solvent)

or Toxic based on aquatic data.

Waste Stream Code Non-Halogenated Organic

Do NOT mix with halogenated

solvents (CHCl3, DCM) if

incineration costs are

separated.

GHS Signal WARNING H315, H319, H335, H411.[2]

Part 2: Pre-Disposal Stabilization & Segregation
Core Directive: The primary risk during disposal is cross-reactivity in the waste drum. The

benzylic ether position is a site for radical abstraction.

Quenching: If the material is residual from a reaction (e.g., Williamson ether synthesis),

ensure all alkylating agents (benzyl bromide) or bases (NaH/K2CO3) are quenched before

transferring to the waste container.

Peroxide Awareness: While less volatile than diethyl ether, benzyl ethers can form peroxides

upon prolonged storage.

Action: Test old solid samples with peroxide strips (Quantofix) before bulk disposal. If >100

ppm, treat with ferrous sulfate solution before disposal.

Segregation:

Keep Away From: Concentrated acids (hydrolysis risk) and Oxidizers.
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Compatible With: Acetone, Ethyl Acetate, Ethanol waste streams.

Part 3: Disposal Workflows
Scenario A: Solid Waste (Pure Substance/Expired Stock)
For disposal of vials, contaminated weigh boats, or filter cakes.

Containment: Place the solid material in a clear, sealable polyethylene bag or a wide-mouth

HDPE jar.

Labeling: Apply a hazardous waste label detailing:

"Solid Hazardous Waste"

Constituents: "Ethyl [4-(Benzyloxy)phenoxy]acetate (100%)"

Hazards: "Irritant, Aquatic Toxin"

Secondary Containment: Place the sealed container into the lab's Solid Waste Drum (usually

a fiberboard or poly drum).

Scenario B: Liquid Waste (Mother Liquor/Reaction Mixture)
For disposal of filtrates containing the product dissolved in solvents.

Solvent Check: Identify the carrier solvent.

If solvent is DCM/Chloroform: Use Halogenated Waste stream.

If solvent is EtOAc/Acetone/Methanol: Use Non-Halogenated Waste stream.

Transfer: Pour into the appropriate carboy using a funnel to prevent splashing.

Log Entry: Record the approximate concentration of the ester in the waste log. High

concentrations of aromatic ethers can affect the BTU value for incinerators.

Visual Logic: Waste Stream Decision Tree
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Waste Material: Ethyl [4-(Benzyloxy)phenoxy]acetate
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No (EtOAc, EtOH, Acetone)
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Figure 1: Decision logic for segregating Ethyl [4-(Benzyloxy)phenoxy]acetate waste streams

to ensure compliance with incineration protocols.

Part 4: Emergency Response (Spills)
In the event of a benchtop spill, immediate containment is necessary to prevent the material

from entering floor drains (aquatic toxicity risk).
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Spill Protocol:

Isolate: Alert nearby personnel. Mark the area.

PPE: Nitrile gloves (double gloving recommended for aromatic ethers), lab coat, safety

goggles.

Contain: Border the spill with absorbent socks or vermiculite.

Neutralize/Absorb:

Solids: Do not dry sweep (dust generation). Cover with wet paper towels, then scoop.

Liquids: Cover with vermiculite or sand.

Clean: Wipe surface with ethanol or acetone to solubilize the oily residue, then wash with

soap and water.

Visual Logic: Spill Response Workflow

Spill Detected Assess Volume & State Don PPE:
Nitrile Gloves + Goggles Type?

Wet Wipe / Scoop
(Avoid Dust)Solid

Absorb with Vermiculite
(Do not use combustible paper)

Liquid/Oil
Solvent Wash (EtOH)

then Soap/Water Bag Waste -> Solid Hazardous Bin

Click to download full resolution via product page

Figure 2: Operational workflow for containing and cleaning spills to prevent environmental

contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ethyl 2-[4-(benzyloxy)phenoxy]acetate | 142717-44-0 [chemicalbook.com]

2. aksci.com [aksci.com]

3. Ethyl 2-[4-(benzamidomethyl)phenoxy]acetate | C18H19NO4 | CID 154090216 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: Ethyl [4-
(Benzyloxy)phenoxy]acetate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_4-_benzamidomethyl_phenoxy_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/142717-44-0
https://www.epa.gov/rcra
https://www.benchchem.com/product/b139750?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB41790760.htm
https://aksci.com/sds/X5983_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_4-_benzamidomethyl_phenoxy_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_4-_benzamidomethyl_phenoxy_acetate
https://www.benchchem.com/product/b139750#ethyl-4-benzyloxy-phenoxy-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b139750#ethyl-4-benzyloxy-phenoxy-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b139750#ethyl-4-benzyloxy-phenoxy-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b139750#ethyl-4-benzyloxy-phenoxy-acetate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b139750?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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